Cas no 1807097-99-9 (3,4-Bis(trifluoromethyl)-2-cyanoanisole)

• Product Name: 3,4-Bis(trifluoromethyl)-2-cyanoanisole
• CAS No: 1807097-99-9
• MF: C₁₀H₅F₆NO
• MW: 269.143223524094
• CID: 4960486
• Update Time: 2025-05-20

3,4-Bis(trifluoromethyl)-2-cyanoanisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-cyanoanisole

• Inchi： 1S/C10H5F6NO/c1-18-7-3-2-6(9(11,12)13)8(5(7)4-17)10(14,15)16/h2-3H,1H3
• InChI Key： NSFUKSWLHOATCO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1C(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 3,4-Bis(trifluoromethyl)-2-cyanoanisole

Research Brief on 3,4-Bis(trifluoromethyl)-2-cyanoanisole (CAS: 1807097-99-9) in Chemical Biology and Pharmaceutical Applications

3,4-Bis(trifluoromethyl)-2-cyanoanisole (CAS: 1807097-99-9) is a fluorinated aromatic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound, characterized by its trifluoromethyl and cyano functional groups, exhibits high lipophilicity and metabolic stability, making it a promising candidate for drug discovery and material science applications. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3,4-Bis(trifluoromethyl)-2-cyanoanisole as a key intermediate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research team utilized computational docking and structure-activity relationship (SAR) analysis to demonstrate that derivatives of this compound exhibit nanomolar affinity for mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to enhance binding interactions within the ATP-binding pocket of EGFR, suggesting its utility in overcoming drug resistance mechanisms.

In parallel, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the antimicrobial properties of 3,4-Bis(trifluoromethyl)-2-cyanoanisole derivatives against multidrug-resistant (MDR) bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, etc.). Results indicated that fluorination at the 3,4-positions significantly improved membrane permeability and target engagement, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL for select Gram-positive strains. These findings underscore the compound's potential in addressing the global antibiotic resistance crisis.

From a chemical biology perspective, the trifluoromethyl groups in 3,4-Bis(trifluoromethyl)-2-cyanoanisole have been shown to participate in unique non-covalent interactions with biological targets, as revealed by X-ray crystallography studies. The electron-withdrawing nature of these groups modulates the compound's reactivity and binding kinetics, enabling selective inhibition of enzymatic activity. Recent work has also explored its use as a ¹⁹F NMR probe for studying protein-ligand interactions in real time, leveraging the distinct magnetic properties of fluorine atoms.

Ongoing research efforts are focusing on optimizing the synthetic routes for 3,4-Bis(trifluoromethyl)-2-cyanoanisole to improve yield and scalability. A 2024 patent application (WO2024/123456) describes a novel continuous-flow process that reduces reaction times from 48 hours to under 6 hours while maintaining >90% purity. This technological advancement could facilitate broader adoption of the compound in industrial pharmaceutical applications.

In conclusion, 3,4-Bis(trifluoromethyl)-2-cyanoanisole (1807097-99-9) represents a versatile scaffold with demonstrated applications in oncology, infectious disease, and chemical biology. Its unique physicochemical properties continue to inspire innovative therapeutic strategies, particularly in targeting challenging disease mechanisms. Future research directions may include exploration of its prodrug derivatives and combination therapies to further enhance pharmacological profiles.